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Compound of Interest

Compound Name: 3-Ethyl-2-methylpyridine

Cat. No.: B077756 Get Quote

Technical Guide: Physical Properties of 3-Ethyl-
2-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-Ethyl-2-
methylpyridine, specifically its boiling point and density. The information herein is compiled to

support research, development, and quality control activities. This document includes a

summary of physical data, detailed experimental methodologies for the determination of these

properties, and a logical workflow diagram.

Core Physical Properties
3-Ethyl-2-methylpyridine is a substituted pyridine derivative with applications in various

chemical syntheses. Accurate knowledge of its physical properties is essential for process

design, safety assessments, and purity analysis.

Data Presentation
The experimentally determined physical properties of 3-Ethyl-2-methylpyridine are

summarized in the table below.
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Physical Property Value Units Conditions

Boiling Point 178.6 °C at 760 mmHg[1][2][3]

Density 0.919 g/cm³ at 25 °C[1][3]

Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point and

density of liquid organic compounds such as 3-Ethyl-2-methylpyridine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, the simple distillation method or the capillary method are

commonly employed.

Method 1: Simple Distillation

This method is suitable when a sufficient quantity of the sample (typically >5 mL) is available.

Apparatus Setup: A distillation flask is filled with the liquid sample and a few boiling chips to

ensure smooth boiling. A thermometer is positioned in the neck of the flask with the top of the

bulb level with the bottom of the side-arm leading to the condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, observed on the thermometer during the distillation of the vapor, is the boiling

point of the liquid.

Pressure Correction: The atmospheric pressure is recorded, as the boiling point is pressure-

dependent. The observed boiling point can be corrected to the standard pressure of 760

mmHg if necessary.

Method 2: Capillary Method (for small sample volumes)
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This micro-method is ideal when only a small amount of the substance is available.

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed into the liquid in the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele

tube or an aluminum block) containing a high-boiling liquid like paraffin oil.[3][4][5]

Heating and Observation: The bath is heated slowly and evenly. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[6]

Boiling Point Determination: Heating is continued until a rapid and continuous stream of

bubbles emerges from the capillary tube. At this point, the heating is stopped. The

temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[7][8]

Determination of Density
Density is the mass of a substance per unit of volume. Standard methods for liquid density

determination include the use of a pycnometer or a digital density meter.

Method 1: Pycnometry

This is a highly accurate gravimetric method.

Preparation: A pycnometer (a glass flask with a precise volume) is thoroughly cleaned, dried,

and its mass is accurately weighed (m_empty).

Sample Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are

trapped. It is then placed in a thermostatic bath to bring the liquid to the desired temperature

(e.g., 25 °C).

Volume Adjustment: Once thermal equilibrium is reached, the volume is precisely adjusted to

the pycnometer's calibration mark.

Weighing: The pycnometer is removed from the bath, carefully dried on the outside, and

weighed again to determine the mass of the pycnometer and the liquid (m_filled).
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Calculation: The mass of the liquid is calculated (m_liquid = m_filled - m_empty). The density

(ρ) is then determined by dividing the mass of the liquid by the calibrated volume of the

pycnometer (V): ρ = m_liquid / V.

Method 2: Digital Density Meter (Oscillating U-tube)

This automated method is rapid and requires a small sample volume. It is based on ASTM

D4052.[9][10][11]

Apparatus: A digital density meter measures the oscillation period of a U-shaped glass tube.

Calibration: The instrument is calibrated using fluids of known density, typically dry air and

pure water, at the measurement temperature.

Sample Injection: The liquid sample is injected into the clean, dry U-tube, ensuring no

bubbles are present.[12]

Measurement: The instrument electronically excites the U-tube, causing it to oscillate. The

oscillation frequency is precisely measured. A higher mass in the tube (higher density)

results in a lower oscillation frequency.

Density Calculation: The instrument's software automatically calculates the density of the

sample based on the measured oscillation period and the calibration data.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid chemical like 3-Ethyl-2-methylpyridine.
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Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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